Cas no 1804847-55-9 (Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate)
Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate
-
- Inchi: 1S/C12H10BrF2NO3/c1-2-18-11(17)7-3-4-10(19-12(14)15)8(5-13)9(7)6-16/h3-4,12H,2,5H2,1H3
- InChI Key: KRJBPYYMMQJMLX-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC=C(C(=O)OCC)C=1C#N)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 358
- XLogP3: 3.3
- Topological Polar Surface Area: 59.3
Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015017261-1g |
Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate |
1804847-55-9 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate
Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate: A Comprehensive Overview
Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate, with the CAS number 1804847-55-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, a bromomethyl group, and a difluoromethoxy substituent. These functional groups collectively contribute to its versatile chemical properties and potential applications in drug design and material science.
The synthesis of Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate involves a series of multi-step reactions, including nucleophilic substitution, electrophilic substitution, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications. The compound's stability under various conditions has been extensively studied, revealing its resistance to hydrolysis and oxidation, which are critical factors for its use in pharmaceutical formulations.
One of the most intriguing aspects of Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate is its ability to act as a versatile building block in organic synthesis. Its bromomethyl group serves as an excellent leaving group, enabling various substitution reactions that can lead to the formation of biologically active molecules. For instance, recent studies have demonstrated its utility in the construction of heterocyclic compounds, which are pivotal in drug discovery. The presence of the cyano group further enhances its reactivity, making it a valuable precursor for the synthesis of nitriles and related compounds.
The difluoromethoxy substituent in Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate introduces unique electronic and steric effects that influence the compound's chemical behavior. This substituent has been shown to enhance the compound's solubility in polar solvents, which is advantageous for its use in analytical techniques such as high-performance liquid chromatography (HPLC). Additionally, the fluorine atoms within this group contribute to the compound's bioavailability and metabolic stability, making it a promising candidate for drug delivery systems.
Recent research has also explored the biological activity of Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate. Studies conducted in vitro have revealed its potential as an anti-inflammatory agent, with significant activity against cyclooxygenase enzymes. Furthermore, preliminary results from animal studies suggest that this compound may exhibit anti-tumor properties by modulating key signaling pathways involved in cancer cell proliferation. These findings underscore the importance of continued research into this compound's therapeutic applications.
In conclusion, Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate is a multifaceted organic compound with immense potential in various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in the development of novel drugs and materials. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of organic chemistry and beyond.
1804847-55-9 (Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)